Cas no 168550-07-0 (4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-)
![4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo- structure](https://www.kuujia.com/scimg/cas/168550-07-0x500.png)
168550-07-0 structure
Product name:4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-
4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-
- 5-(4-benzyloxybenzylidene)-2-thioxothiazolidin-4-one
- AG-690/34549028
- AKOS000321947
- Z44301524
- SCHEMBL12892045
- 5-(4-Benzyloxy-benzylidene)-2-thioxo-thiazolidin-4-one
- 5-[4-(benzyloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one
- 168550-07-0
- (5E)-5-{[4-(BENZYLOXY)PHENYL]METHYLIDENE}-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
- (5E)-5-[(4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
-
- Inchi: InChI=1S/C17H13NO2S2/c19-16-15(22-17(21)18-16)10-12-6-8-14(9-7-12)20-11-13-4-2-1-3-5-13/h1-10H,11H2,(H,18,19,21)/b15-10+
- InChI Key: LNPKMUHSBCXBNB-XNTDXEJSSA-N
- SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)NC(=S)S3
Computed Properties
- Exact Mass: 327.03889
- Monoisotopic Mass: 327.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.7Ų
Experimental Properties
- PSA: 38.33
4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo- Related Literature
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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